Neuromodulation

Description

Neuromodulation refers to the process by which nervous activity is regulated by endogenous or exogenous stimuli. It involves altering nerve activity through targeted delivery of electrical or chemical agents to specific neurological sites. This therapeutic approach is utilized to treat a wide range of conditions, including chronic pain, movement disorders, psychiatric disorders, and epilepsy, by restoring or optimizing neural circuit function. Devices or substances can be implanted or administered to achieve these effects.